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Compound of Interest
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Cat. No.: B584904

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl-d6 Trisulfide (DMTS-d6) is the deuterated analog of dimethyl trisulfide, a naturally
occurring organosulfur compound. This technical guide provides a comprehensive overview of
the physical and chemical properties of DMTS-d6, along with relevant experimental protocols
and biological pathway interactions. The substitution of hydrogen with deuterium atoms makes
DMTS-d6 a valuable tool in metabolic studies, mechanistic investigations, and as an internal
standard in analytical chemistry.[1][2]

Physical and Chemical Properties

The physical and chemical properties of Dimethyl-d6 Trisulfide are summarized below. It is
important to note that some data, particularly for physical constants, may be for the non-
deuterated form, Dimethyl Trisulfide (DMTS), and are used here as close approximations.

Table 1: Physical Properties of Dimethyl-d6 Trisulfide
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Property Value Source
Molecular Formula C2De6Ss3 [3]
Molecular Weight 132.3 g/mol [3]
Appearance Colorless to light yellow liquid [4]
Odor Characteristic garlic-like [4]

Approximately 100 °C (for
Boiling Point deuterated) 165-170 °C (for [4]

non-deuterated)

Density Approximately 1.25 g/cm3 [4]

Soluble in organic solvents like
Solubility ethanol and chloroform; poorly  [4]

soluble in water.

Table 2: Chemical and Safety Properties of Dimethyl-d6 Trisulfide
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Property

Description

Source

IUPAC Name

trideuterio-
(trideuteriomethyltrisulfanyl)me

thane

[4]

CAS Number

58069-93-5

[4]

SMILES

C(S(SC([2HN)([2HD[2HD)([2H])
([2HDI[2H])

[4]

InChl Key

YWHLKYXPLRWGSE-
WFGJIKAKNSA-N

[4]

Stability

Generally stable under normal
conditions, but sensitive to
light and heat, which can lead

to decomposition.

[4]

Reactivity

Reacts with strong oxidizing
agents. Can undergo
disproportionation to form
dimethyl disulfide and
elemental sulfur. Acts as a
nucleophile in reactions with

electrophiles.

[4]

Experimental Protocols

Synthesis of Dimethyl-d6 Trisulfide

A general method for the synthesis of Dimethyl-d6 Trisulfide involves the reaction of a

deuterated methyl source with elemental sulfur.[4] Below is a representative experimental

protocol based on common synthetic routes for dialkyl trisulfides.

Objective: To synthesize Dimethyl-d6 Trisulfide from Dimethyl-d6 Sulfide and elemental

sulfur.

Materials:
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Dimethyl-d6 Sulfide ((CDs)2S)

Elemental Sulfur (Ss)

Inert solvent (e.g., Toluene or Xylene)
Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert gas supply (e.g., Argon or Nitrogen)

Distillation apparatus

Procedure:

Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a
reflux condenser under an inert atmosphere.

Reagent Addition: To the flask, add Dimethyl-d6 Sulfide and elemental sulfur in a molar ratio
of approximately 1:1. Add an appropriate volume of an inert, high-boiling solvent.

Reaction Conditions: Heat the mixture to a temperature between 80-120°C with vigorous
stirring.[4] The reaction progress can be monitored by techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) to observe the formation of the trisulfide and
the consumption of starting materials.

Workup and Purification: After the reaction is complete, cool the mixture to room
temperature. The solvent can be removed under reduced pressure. The crude product is
then purified by fractional distillation under reduced pressure to isolate the Dimethyl-d6
Trisulfide.

Characterization: The identity and purity of the synthesized Dimethyl-d6 Trisulfide can be

confirmed using analytical techniques such as *H NMR, 3C NMR, and GC-MS.[1]
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Analytical Methodology: GC-MS Analysis

Objective: To identify and quantify Dimethyl-d6 Trisulfide in a sample.
Instrumentation:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

e A suitable capillary column (e.g., DB-5MS)

Procedure:

Sample Preparation: Prepare a dilute solution of the sample containing Dimethyl-d6
Trisulfide in a volatile organic solvent (e.g., dichloromethane).

GC Conditions:
o Injector Temperature: 250°C
o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few
minutes, and then ramp up to a higher temperature (e.g., 250°C) at a controlled rate.

MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan a mass range appropriate for the expected fragments of Dimethyl-d6
Trisulfide (e.g., m/z 30-200).

Data Analysis: Identify the peak corresponding to Dimethyl-d6 Trisulfide based on its
retention time and the fragmentation pattern in the mass spectrum. The deuterated nature of
the compound will result in a characteristic mass shift compared to its non-deuterated
analog.

Biological Signhaling Pathways
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Dimethyl Trisulfide is known to be involved in several biological pathways, most notably as a
cyanide antidote and through its interaction with the TRPAL ion channel.

Cyanide Detoxification Pathway

Dimethyl Trisulfide acts as a potent cyanide antidote by donating a sulfur atom to convert toxic
cyanide (CN™) into the much less toxic thiocyanate (SCN™).[5][6] This reaction can be
catalyzed by the mitochondrial enzyme rhodanese.[7]
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Caption: Cyanide detoxification by Dimethyl-d6 Trisulfide.

TRPA1 lon Channel Activation and Downstream Effects

Dimethyl Trisulfide has been shown to activate the Transient Receptor Potential Ankryin 1
(TRPA1) ion channel, which is expressed on sensory neurons.[8] This activation can lead to
various physiological responses, including analgesia.[8] Furthermore, there is evidence
suggesting a potential interaction with the endocannabinoid system.[9]
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Caption: DMTS interaction with TRPA1 and potential downstream effects.

Conclusion

Dimethyl-d6 Trisulfide is a stable, deuterated organosulfur compound with significant
applications in scientific research. Its distinct physical and chemical properties, coupled with its
involvement in important biological pathways, make it a valuable molecule for studies in
toxicology, pharmacology, and analytical chemistry. The experimental protocols and pathway
diagrams provided in this guide offer a foundational understanding for researchers and
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professionals working with this compound. Further research to refine its physical constants and
explore its full range of biological activities is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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